Cas no 898405-51-1 (N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 898405-51-1
• MF: C₂₁H₃₂N₂O₅S₂
• MW: 456.619183540344
• CID: 6437421
• Update Time: 2025-10-29

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• Benzamide, N-butyl-4-[(4-methyl-1-piperidinyl)sulfonyl]-N-(tetrahydro-1,1-dioxido-3-thienyl)-

• Inchi： 1S/C21H32N2O5S2/c1-3-4-12-23(19-11-15-29(25,26)16-19)21(24)18-5-7-20(8-6-18)30(27,28)22-13-9-17(2)10-14-22/h5-8,17,19H,3-4,9-16H2,1-2H3
• InChI Key： SBCABQBISIQFNL-UHFFFAOYSA-N
• SMILES： C(N(CCCC)C1CCS(=O)(=O)C1)(=O)C1=CC=C(S(N2CCC(C)CC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 674.6±65.0 °C(Predicted)
• pka: -2.15±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide

N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide: A Comprehensive Overview

The compound N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 898405-51-1) is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of sulfonamides, which are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science. The molecule's structure incorporates several functional groups, including a sulfonyl group, a benzamide moiety, and a thiolane ring, making it a versatile platform for further chemical modifications and research.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly due to their ability to modulate enzyme activity and receptor binding. The sulfonylbenzamide core of this compound is known to exhibit significant bioactivity, making it a promising candidate for the development of new therapeutic agents. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders.

The thiolane ring in the molecule introduces additional complexity and functionality. Thiolane derivatives are known for their stability and ability to participate in various chemical reactions, including nucleophilic substitutions and cycloadditions. This makes the compound an attractive substrate for synthetic chemists aiming to develop novel materials or intermediates for drug synthesis. Recent advancements in asymmetric synthesis have further expanded the potential applications of thiolane-containing compounds in creating enantiomerically pure molecules.

The presence of the 4-methylpiperidinyl group adds another layer of functionality to this compound. Piperidine derivatives are commonly used in pharmaceuticals due to their ability to enhance drug solubility and bioavailability. The methyl substitution further modulates the physical properties of the molecule, potentially improving its pharmacokinetic profile. Studies have shown that such modifications can significantly influence the compound's absorption, distribution, metabolism, and excretion (ADME) properties, making it a valuable tool in drug design.

From an industrial perspective, the synthesis of N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide involves multi-step processes that require precise control over reaction conditions. The use of advanced catalytic systems and green chemistry principles has become increasingly important in optimizing these syntheses. Recent research has focused on developing more efficient routes that minimize waste and reduce environmental impact while maintaining high yields and product quality.

In terms of applications, this compound has shown promise in several areas beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in electronic materials, such as semiconductors or conductive polymers. Additionally, its ability to form stable complexes with metal ions suggests potential applications in catalysis and materials science.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound's structure and properties. These tools allow researchers to gain insights into the molecule's conformational flexibility and intermolecular interactions, which are crucial for understanding its behavior in different environments.

In conclusion, N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 898405-51-1) is a multifaceted compound with significant potential across various fields. Its complex structure provides a foundation for innovative research and development efforts aimed at harnessing its unique properties for practical applications. As scientific advancements continue to unfold, this compound will undoubtedly play a pivotal role in shaping future discoveries in chemistry and related disciplines.